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Compound of Interest

Compound Name: 2-Nitro-6-(pyridin-2-yl)aniline

Cat. No.: B8317398

In-depth Technical Guide: 2-Nitro-6-(pyridin-2-
yl)aniline

This document provides a comprehensive overview of the chemical compound 2-Nitro-6-
(pyridin-2-yl)aniline, including its chemical identifiers, properties, and relevant (but limited)
research context. Due to the specificity of this molecule, publicly available data regarding
detailed experimental protocols, specific signaling pathways, and extensive quantitative data is
scarce. This guide presents the available information and outlines general methodologies
applicable to similar compounds.

Chemical Identification

Identifier Value
IUPAC Name 2-Nitro-6-(pyridin-2-yl)aniline
CAS Number 124799-43-1

Physicochemical Properties

Detailed, experimentally verified physicochemical data for 2-Nitro-6-(pyridin-2-yl)aniline is not
readily available in public databases. However, based on its chemical structure, the following
properties can be inferred:
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Property Predicted Value/Characteristic
Molecular Formula C11H9N302

Molecular Weight 215.21 g/mol

Appearance Likely a colored crystalline solid

Expected to be soluble in organic solvents like
Solubility DMSO, DMF, and alcohols. Limited solubility in

water.

The nitro group is electron-withdrawing, and the
Reactivity aniline and pyridine moieties provide sites for

various chemical reactions.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Nitro-6-(pyridin-2-
yl)aniline is not published in readily accessible literature, a plausible synthetic route can be
conceptualized based on established organic chemistry principles.

Conceptual Synthetic Workflow

A potential synthetic approach could involve a nucleophilic aromatic substitution (SnAr)

reaction.
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Figure 1. A conceptual workflow for the synthesis of 2-Nitro-6-(pyridin-2-yl)aniline via a

palladium-catalyzed cross-coupling reaction.
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General Experimental Protocol for Palladium-Catalyzed
Cross-Coupling
The following is a generalized protocol that would require optimization for the specific synthesis

of 2-Nitro-6-(pyridin-2-yl)aniline.

+ Reaction Setup: To an oven-dried reaction vessel, add the palladium catalyst (e.qg.,
Pd(OAc)2), the ligand (e.g., Xantphos), and the base (e.g., Cs2CO3).

¢ Reactant Addition: Add 2,6-dihalogen-nitrobenzene and 2-aminopyridine to the reaction

vessel.

o Solvent Addition: Add an appropriate anhydrous solvent (e.g., toluene or dioxane) under an
inert atmosphere (e.g., argon or nitrogen).

¢ Reaction Conditions: Heat the reaction mixture to the required temperature (typically
between 80-120 °C) and stir for the necessary reaction time (monitored by TLC or LC-MS).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.

o Characterization: Characterize the final product using techniques such as *H NMR, 13C NMR,
and mass spectrometry to confirm its identity and purity.

Potential Biological Activity and Signaling Pathways

There is no specific research detailing the biological activity or the signaling pathways directly
affected by 2-Nitro-6-(pyridin-2-yl)aniline. However, the structural motifs present in the
molecule, namely the nitroaniline and pyridine rings, are found in various biologically active
compounds.

Hypothesized Signaling Pathway Involvement
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Given the presence of the pyridine and nitroaniline moieties, one could hypothesize potential
interactions with pathways commonly targeted by such structures in drug discovery.
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 To cite this document: BenchChem. ["2-Nitro-6-(pyridin-2-yl)aniline” CAS number and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8317398#2-nitro-6-pyridin-2-yl-aniline-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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